Cas no 879361-50-9 (2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)propanamide)

• Product Name: 2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)propanamide
• CAS No: 879361-50-9
• MF: C₇H₁₂ClNO₃S
• MW: 225.693079948425
• MDL: MFCD08262815
• CID: 3108982
• PubChem ID: 16226970
• Update Time: 2025-05-20

2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(1,1-dioxo-tetrahydrothiophen-3-yl)propionamide
• 2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)propanamide
• 981-566-4
• AKOS000199121
• 2-chloro-N-(1,1-dioxothiolan-3-yl)propanamide
• EKB36150
• 2-?Chloro-?N-?(tetrahydro-?1,?1-?dioxido-?3-?thienyl)?-propanamide
• AKOS017282983
• UPCMLD0ENAT5556342:001
• MFCD08262815
• Z147652074
• 2-Chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)propanamide
• EN300-23318
• 879361-50-9
• 2-chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)propanamide
• G38832
• 2-chloro-N-(1,1-dioxidotetrahydrothien-3-yl)propanamide

• MDL： MFCD08262815
• Inchi： 1S/C7H12ClNO3S/c1-5(8)7(10)9-6-2-3-13(11,12)4-6/h5-6H,2-4H2,1H3,(H,9,10)
• InChI Key： BOQBZSCQKJUSAE-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1CCS(C1)(=O)=O)=O

Computed Properties

• Exact Mass: 225.0226421Da
• Monoisotopic Mass: 225.0226421Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 71.6Ų

Additional information on 2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)propanamide

Introduction to 2-Chloro-N-(1,1-Dioxo-1λ^?-Thiolan-3-yl)Propanamide (CAS No. 879361-50-9)

2-Chloro-N-(1,1-Dioxo-1λ^?-thiolan-3-yl)propanamide, with the CAS number 879361-50-9, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolidinones, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular formula of 2-chloro-N-(1,1-dioxo-1λ^?-thiolan-3-yl)propanamide is C₇H₉ClNO₃S, and its molecular weight is approximately 220.67 g/mol. The compound features a chlorinated propanamide moiety attached to a thiazolidinedione ring, which is oxidized to a sulfoxide form. This unique structural arrangement confers the compound with several interesting properties that make it a valuable candidate for further investigation.

In the realm of medicinal chemistry, 2-chloro-N-(1,1-dioxo-1λ^?-thiolan-3-yl)propanamide has been studied for its potential therapeutic applications. Recent research has highlighted its anti-inflammatory effects, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These cytokines play a crucial role in various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease (IBD). A study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

Beyond its anti-inflammatory properties, 2-chloro-N-(1,1-dioxo-1λ^?-thiolan-3-yl)propanamide has also shown promise in antiviral research. A recent study published in the Virology Journal investigated the antiviral activity of this compound against several RNA viruses, including influenza and dengue viruses. The results indicated that the compound exhibited significant antiviral activity by inhibiting viral replication and reducing viral load in infected cells. This finding opens up new avenues for the development of antiviral drugs targeting these viruses.

In addition to its biological activities, the chemical stability and solubility of 2-chloro-N-(1,1-dioxo-1λ^?-thiolan-3-yl)propanamide are important considerations for its practical applications. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and methanol makes it suitable for use in various biochemical assays and drug delivery systems.

The synthesis of 2-chloro-N-(1,1-dioxo-1λ^?-thiolan-3-yl)propanamide involves several steps, including the formation of the thiazolidinedione ring and subsequent chlorination and amide formation. A detailed synthetic route has been reported in the literature, providing a robust method for large-scale production of this compound. The synthetic process can be optimized to improve yield and purity, making it feasible for industrial-scale manufacturing.

In conclusion, 2-chloro-N-(1,1-dioxo-1λ^?-thiolan-3-yl)propanamide (CAS No. 879361-50-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.